Cas no 83417-25-8 (5-(Pyridin-3-ylmethyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(Pyridin-3-ylmethyl)-4H-1,2,4-triazol-3-amine
• CAS No: 83417-25-8
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 60566
• PubChem ID: 44370377
• Update Time: 2025-04-18

5-(Pyridin-3-ylmethyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-ylmethyl)-4H-1,2,4-triazol-3-amine
• 5-(pyridin-3-ylmethyl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine,5-(3-pyridinylmethyl)- (9CI)
• CHEMBL349093
• AKOS017518126
• 5-(3-Pyridinylmethyl)-1H-1,2,4-triazol-3-amine
• FT-0755576
• 1H-1,2,4-Triazol-5-amine,3-(3-pyridinylmethyl)-
• 83417-25-8
• DTXSID80658508
• 5-[(Pyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H9N5/c9-8-11-7(12-13-8)4-6-2-1-3-10-5-6/h1-3,5H,4H2,(H3,9,11,12,13)
• InChI Key： BXZMHDLPJRBVDQ-UHFFFAOYSA-N
• SMILES： N1C(CC2C=NC=CC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 175.086
• Monoisotopic Mass: 175.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.356
• Refractive Index: 1.674